Cas no 1445322-50-8 (2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene
• CAS No: 1445322-50-8
• MF: C₈H₆BrF₃O₃S
• MW: 319.09565114975
• CID: 3040955
• Update Time: 2025-05-24

2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene
• 2-bromo-1-(methylsulfonyl)-4-(trifluoromethoxy)benzene

• Inchi： 1S/C8H6BrF3O3S/c1-16(13,14)7-3-2-5(4-6(7)9)15-8(10,11)12/h2-4H,1H3
• InChI Key： PVBDKHOYTORIOG-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=CC=C(OC(F)(F)F)C=C1Br

Additional information on 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene

Comprehensive Overview of 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene (CAS No. 1445322-50-8)

2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene (CAS No. 1445322-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a methanesulfonyl moiety, enhances its reactivity, making it a valuable building block in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene. Researchers are particularly intrigued by its potential applications in designing bioactive molecules and small-molecule inhibitors. The compound's trifluoromethoxy group is known to improve metabolic stability and membrane permeability, traits highly sought after in the development of next-generation therapeutics.

In the context of green chemistry, 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene is often discussed for its role in sustainable synthesis. With the increasing focus on environmentally friendly processes, chemists are exploring catalytic methods to incorporate this compound into low-waste reactions. Its compatibility with palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further underscores its utility in efficient synthetic routes.

Another area of interest is the compound's potential in material science. The trifluoromethoxy and methanesulfonyl groups contribute to unique electronic properties, making 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene a candidate for designing advanced organic semiconductors. This aligns with the rising demand for high-performance materials in optoelectronics and flexible displays.

From a commercial perspective, 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene is often sourced by pharmaceutical intermediates suppliers and custom synthesis providers. Its CAS No. 1445322-50-8 is frequently searched in chemical databases, reflecting its relevance in R&D pipelines. Companies specializing in fluorinated building blocks highlight its role in accelerating drug discovery timelines.

Safety and handling of 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene are also critical topics. While not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. Researchers often inquire about its storage conditions and compatibility with common reagents, which are essential for maintaining its stability in long-term projects.

In summary, 2-Bromo-1-methanesulfonyl-4-(trifluoromethoxy)benzene (CAS No. 1445322-50-8) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile make it a cornerstone in modern synthetic strategies, while its alignment with sustainability trends ensures its continued relevance in cutting-edge research.